Cas no 1087390-67-7 (1-(2-(Methoxymethyl)phenyl)ethanol)

• Product Name: 1-(2-(Methoxymethyl)phenyl)ethanol
• CAS No: 1087390-67-7
• MF: C₁₀H₁₄O₂
• MW: 166.22
• CID: 5079315
• Update Time: 2026-03-01

1-(2-(Methoxymethyl)phenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Methoxymethyl)phenyl)ethanol

• Inchi： 1S/C10H14O2/c1-8(11)10-6-4-3-5-9(10)7-12-2/h3-6,8,11H,7H2,1-2H3
• InChI Key： SIZGGCFLBVMLAI-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1COC)(O)C

Additional information on 1-(2-(Methoxymethyl)phenyl)ethanol

Professional Introduction to Compound with CAS No. 1087390-67-7 and Product Name: 1-(2-(Methoxymethyl)phenyl)ethanol

1-(2-(Methoxymethyl)phenyl)ethanol, identified by the Chemical Abstracts Service Number (CAS No.) 1087390-67-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemical research. This compound, featuring a phenyl ring substituted with a methoxymethyl group and an ethanol side chain, has garnered attention due to its potential applications in drug development and synthetic chemistry. The structural features of this molecule make it a versatile intermediate, capable of serving as a building block for more complex pharmacophores.

The phenyl moiety in 1-(2-(Methoxymethyl)phenyl)ethanol is a well-known scaffold in medicinal chemistry, often found in a variety of bioactive molecules. Its aromaticity and ability to engage in π-stacking interactions make it a valuable component in designing molecules with specific binding affinities. The presence of the methoxymethyl group further enhances the compound's reactivity, allowing for facile functionalization through nucleophilic substitution or elimination reactions. These attributes make it a promising candidate for further exploration in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule modulators that can interact with biological targets at the molecular level. 1-(2-(Methoxymethyl)phenyl)ethanol has been studied for its potential role as an intermediate in the synthesis of molecules that target neurological disorders, particularly those involving G protein-coupled receptors (GPCRs). GPCRs are integral membrane proteins that play a crucial role in signal transduction across cell membranes. By designing ligands that can selectively bind to specific GPCRs, researchers aim to develop treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

One of the most compelling aspects of 1-(2-(Methoxymethyl)phenyl)ethanol is its structural flexibility, which allows chemists to modify its core framework to optimize pharmacokinetic properties and target specificity. For instance, derivatives of this compound have been investigated for their potential as serotonin receptor modulators. Serotonin (5-hydroxytryptamine or 5-HT) is a neurotransmitter involved in regulating mood, sleep, and appetite. Altered serotonin receptor activity has been implicated in various psychiatric disorders, making it a prime target for drug intervention.

The methoxymethyl group in 1-(2-(Methoxymethyl)phenyl)ethanol also provides a site for further derivatization, enabling the creation of more complex molecular architectures. This functionality can be exploited to introduce various substituents that enhance solubility, metabolic stability, or binding affinity. For example, incorporating polar groups such as hydroxyl or amine moieties can improve water solubility, while aromatic rings can enhance binding interactions through π-stacking or hydrophobic effects.

Recent advancements in computational chemistry have further facilitated the design and optimization of molecules like 1-(2-(Methoxymethyl)phenyl)ethanol. Molecular modeling techniques allow researchers to predict how different structural modifications will affect the compound's biological activity. By leveraging these tools, scientists can rapidly screen large libraries of potential derivatives and identify those with the most promising pharmacological profiles.

Moreover, green chemistry principles have influenced modern drug discovery processes, emphasizing the importance of sustainable synthetic routes. 1-(2-(Methoxymethyl)phenyl)ethanol exemplifies this trend through its synthesis using environmentally benign methods. Researchers have explored catalytic processes that minimize waste and energy consumption while maintaining high yields. Such approaches align with broader efforts to develop pharmaceuticals that are not only effective but also environmentally responsible.

The versatility of 1-(2-(Methoxymethyl)phenyl)ethanol extends beyond its applications in medicinal chemistry. It has also been utilized as a building block in materials science, particularly in the development of organic electronic materials. The phenyl ring's electron-deficient nature makes it an attractive component for designing conductive polymers and small-molecule semiconductors. These materials are essential for next-generation electronic devices such as organic light-emitting diodes (OLEDs), solar cells, and flexible electronics.

In conclusion, 1-(2-(Methoxymethyl)phenyl)ethanol (CAS No. 1087390-67-7) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting neurological disorders and other therapeutic areas. As research continues to uncover new methodologies for drug discovery and material design, compounds like this will undoubtedly play an increasingly important role in advancing scientific knowledge and technological innovation.